2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide, also known as CDK9 inhibitor, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. It is a potent inhibitor of Cyclin-dependent kinase 9 (CDK9), which plays a crucial role in transcription regulation.
Mechanism of Action
2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide acts as a competitive inhibitor of 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide, which prevents the phosphorylation of RNA polymerase II and leads to the inhibition of transcription elongation. This results in the downregulation of genes that are critical for cancer cell survival and proliferation, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The inhibition of 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide by 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has been shown to have a range of biochemical and physiological effects. It leads to the downregulation of genes involved in cell cycle progression, DNA damage repair, and anti-apoptotic pathways. The compound also induces cell cycle arrest and apoptosis in cancer cells, while sparing normal cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is its high selectivity for 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide, which minimizes off-target effects. The compound has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of the compound is its relatively low solubility, which can make it challenging to use in some experimental settings.
Future Directions
There are several future directions for research on 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide. One area of focus is the development of more potent and selective 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide inhibitors that can overcome resistance mechanisms and improve therapeutic efficacy. Another direction is the investigation of the compound's potential use in combination with other cancer therapies, such as immune checkpoint inhibitors or chemotherapy. Additionally, further studies are needed to elucidate the compound's mechanism of action and identify biomarkers that can predict response to treatment.
Synthesis Methods
The synthesis of 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide involves a series of chemical reactions, including the condensation of 2-chlorobenzoyl chloride with glycine, followed by cyclization and further modification. The synthesis process has been optimized to achieve high yield and purity of the final product.
Scientific Research Applications
2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. 2-chloro-5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is a key regulator of transcription elongation, and its inhibition has been shown to have anti-tumor effects in various cancer types, including leukemia, breast cancer, and prostate cancer. The compound has also been investigated for its potential use in combination with other cancer therapies to enhance their efficacy.
properties
IUPAC Name |
2-chloro-5-(2,5-dioxopyrrol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O3/c12-8-2-1-6(5-7(8)11(13)17)14-9(15)3-4-10(14)16/h1-5H,(H2,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBZBSXAXNNPJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N2C(=O)C=CC2=O)C(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.